5,7-Dichloro-6-methyl-1,3-benzoxazole-2-thiol

• IUPAC Name: 5,7-dichloro-6-methyl-3H-1,3-benzoxazole-2-thione
• InChI: InChI=1S/C8H5Cl2NOS/c1-3-4(9)2-5-7(6(3)10)12-8(13)11-5/h2H,1H3,(H,11,13)
• InChI Key: HXLKSPUYOZZJBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=C1Cl)OC(=S)N2)Cl
• Molecular Formula: C8H5Cl2NOS
• Molecular Weight: 234.10 g/mol

Description

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery. The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.

Synthesis Analysis

Benzoxazole has been synthesized via different pathways. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

The molecular structure of benzoxazole is a bicyclic planar molecule. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Chemical Reactions Analysis

The reaction between 2-aminophenol and thiourea at 200 °C for 2 h produced benzoxazole-2-thiol which was further reacted with methyl chloroacetate in methanol for 6 h at reflux.

Physical And Chemical Properties Analysis

The synthesized benzoxazole compounds were confirmed by IR, 1 H/ 13 C-NMR, mass. The compounds displayed light yellow color solid; IR (KBr) cm −1: 164O (C=N), 1450 (C=C), 740 (C–Cl); 1 H NMR (CHCl 3) ppm: δ 7.2 (s, 1H, Ar H), δ 7.39 (s, 1H, Ar H); 13 C NMR (CHCl 3): δ 115.32, 116.9, 125.12, 130.2, 141.41, 145.4, 156.34; MS: (M +) m/z 229, m/z +2 231, m/z +4 233; Anal.Calcd for C 7 H 2 Cl 2 N 4 O (229.02): C 36.71, H 0.88, N, 24.46; found: C 36.69, H 0.83, N 24.42.

Scientific Research Applications

Synthetic Organic Chemistry

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Medicinal Chemistry

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Pharmaceutical Applications

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Antimicrobial Activity

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Anticancer Activity

Benzoxazole compounds have also demonstrated anticancer activity. .

Industrial Applications

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Mechanism of Action

Target of Action

Benzoxazole derivatives have been known to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory effects, and more . Therefore, it can be inferred that the compound likely interacts with multiple targets, potentially including enzymes, receptors, or proteins involved in these biological processes.

Mode of Action

Benzoxazole derivatives have been found to inhibit the growth of various bacterial and fungal strains . This suggests that the compound may interact with its targets, leading to the disruption of essential biological processes and resulting in the inhibition of microbial growth.

Biochemical Pathways

These could include pathways involved in microbial growth, inflammation, cancer progression, and more .

Result of Action

Benzoxazole derivatives have been found to exhibit antimicrobial and anticancer activities . This suggests that the compound’s action results in the inhibition of microbial growth and potentially the inhibition of cancer cell proliferation.

Safety and Hazards

Users should avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust is formed.